Cas no 3964-74-7 (5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-c]pyridin-11-one)

• Product Name: 5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-c]pyridin-11-one
• CAS No: 3964-74-7
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 1509911
• PubChem ID: 77582
• Update Time: 2025-04-21

5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-c]pyridin-11-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-c]pyridin-11-one
• 5,6-dihydrobenzo[1,2]cyclohepta[3,4-a]pyridin-11-one
• 5,6-Dihydro-11H-benzo(5,6)cyclohepta(1,2-c)pyrid-11-one
• BRN 1530001
• 3964-74-7
• SCHEMBL4053483
• 11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-one, 5,6-dihydro-
• DTXSID80192750

• Inchi： 1S/C14H11NO/c16-14-12-4-2-1-3-10(12)5-6-11-7-8-15-9-13(11)14/h1-4,7-9H,5-6H2
• InChI Key： PSHZPPBCBVTVAC-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=CC=2CCC2C=CC=CC=21

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96